Cas no 14960-35-1 ((S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate)

• Product Name: (S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
• CAS No: 14960-35-1
• MF: C₅₅H₁₀₂O₆
• MW: 859.394798755646
• CID: 2017780
• PubChem ID: 5845776
• Update Time: 2025-04-21

(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate Chemical and Physical Properties

Names and Identifiers

• (S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
• (±)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
• 1,3-dioleoyl-2-palmitoyl-glycerol
• 1,3-dioleoyl-2-palmitoyl-sn-glycerol
• 1,3-dioleoyl-2-palmitoylglycerol
• 1,3-dioleyl-2-palmitoyl-sn-glycerol
• 1,3-oleyl-2-palmitoyl-glycerol
• glycerol 1,3-dioleate 2-palmitate
• rac-glyceryl-1,3-di(9c-octadecenoate)-2-palmitate
• JFISYPWOVQNHLS-VJYDLUETSA-N
• 9-Octadecenoic acid (9Z)-, 1,1'-[(1R)-1-[[(1-oxohexadecyl)oxy]methyl]-1,2-ethanediyl] ester

• Inchi： 1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25+,28-26+
• InChI Key： PPTGNVIVNZLPPS-NBHCHVEOSA-N
• SMILES： O(C(COC(CCCCCCC/C=C/CCCCCCCC)=O)COC(CCCCCCC/C=C/CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 858.76764097g/mol
• Monoisotopic Mass: 858.76764097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 52
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Melting Point: 19 °C
• Boiling Point: 802.2±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols